Cas no 1807398-92-0 (6-Bromo-3-nitropyridine-2-acrylic acid)

• Product Name: 6-Bromo-3-nitropyridine-2-acrylic acid
• CAS No: 1807398-92-0
• MF: C₈H₅BrN₂O₄
• MW: 273.040301084518
• CID: 4901943
• Update Time: 2025-11-03

6-Bromo-3-nitropyridine-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-nitropyridine-2-acrylic acid

• Inchi： 1S/C8H5BrN2O4/c9-7-3-2-6(11(14)15)5(10-7)1-4-8(12)13/h1-4H,(H,12,13)/b4-1+
• InChI Key： SFZDBTARBYGFRA-DAFODLJHSA-N
• SMILES： BrC1=CC=C(C(/C=C/C(=O)O)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 1.7
• Topological Polar Surface Area: 96

Additional information on 6-Bromo-3-nitropyridine-2-acrylic acid

Introduction to 6-Bromo-3-nitropyridine-2-acrylic acid (CAS No. 1807398-92-0)

6-Bromo-3-nitropyridine-2-acrylic acid (CAS No. 1807398-92-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a nitro group, and an acrylic acid moiety, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of 6-Bromo-3-nitropyridine-2-acrylic acid is C₈H₅BrN₂O₃, and its molecular weight is approximately 247.04 g/mol. The compound's structure consists of a pyridine ring with a bromo substituent at the 6-position, a nitro group at the 3-position, and an acrylic acid group at the 2-position. These functional groups endow the molecule with diverse chemical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

In recent years, 6-Bromo-3-nitropyridine-2-acrylic acid has garnered attention for its potential use in the development of novel drugs targeting specific biological pathways. One notable application is in the synthesis of inhibitors for kinases, enzymes that play crucial roles in cellular signaling and regulation. Kinase inhibitors are widely used in the treatment of various diseases, including cancer, inflammatory disorders, and autoimmune conditions.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 6-Bromo-3-nitropyridine-2-acrylic acid as a key intermediate in the synthesis of potent and selective inhibitors for the Aurora A kinase. Aurora A is a serine/threonine kinase that is overexpressed in many types of cancer and is involved in mitotic spindle formation and chromosome segregation. The inhibitors derived from this compound demonstrated high potency and selectivity, making them promising candidates for further preclinical and clinical evaluation.

Beyond its role in kinase inhibition, 6-Bromo-3-nitropyridine-2-acrylic acid has also been explored for its potential as an antimicrobial agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique combination of bromo and nitro groups contributes to the compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways.

The synthetic versatility of 6-Bromo-3-nitropyridine-2-acrylic acid has also been leveraged in the development of new materials for biomedical applications. For instance, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for designing hydrogels with tunable mechanical properties. These hydrogels have shown promise in tissue engineering and drug delivery systems, where their biocompatibility and controlled release capabilities are highly desirable.

In addition to its applications in drug discovery and materials science, 6-Bromo-3-nitropyridine-2-acrylic acid has been studied for its potential as a fluorescent probe. The presence of the nitro group imparts strong electron-withdrawing properties to the molecule, which can enhance its fluorescence characteristics when conjugated with appropriate fluorophores. This property makes it useful for imaging applications in cell biology and biochemistry.

The synthesis of 6-Bromo-3-nitropyridine-2-acrylic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include bromination reactions followed by nitration steps, often using well-established protocols such as Vilsmeier-Haack formylation or metal-catalyzed cross-coupling reactions. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.

In conclusion, 6-Bromo-3-nitropyridine-2-acrylic acid (CAS No. 1807398-92-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and bioimaging. Its unique structural features make it an invaluable intermediate for developing novel drugs, antimicrobial agents, biomaterials, and fluorescent probes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.